Cas no 1804287-40-8 (2-Ethyl-5-hydroxyphenylhydrazine)

• Product Name: 2-Ethyl-5-hydroxyphenylhydrazine
• CAS No: 1804287-40-8
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 4934523
• Update Time: 2025-05-21

2-Ethyl-5-hydroxyphenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-5-hydroxyphenylhydrazine

• Inchi： 1S/C8H12N2O/c1-2-6-3-4-7(11)5-8(6)10-9/h3-5,10-11H,2,9H2,1H3
• InChI Key： BLPQXQUPLBDNTD-UHFFFAOYSA-N
• SMILES： OC1C=CC(=C(C=1)NN)CC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• XLogP3: 1.6
• Topological Polar Surface Area: 58.3

Additional information on 2-Ethyl-5-hydroxyphenylhydrazine

2-Ethyl-5-Hydroxyphenylhydrazine: A Comprehensive Overview

2-Ethyl-5-Hydroxyphenylhydrazine (CAS No: 1804287-40-8) is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound belongs to the class of phenylhydrazines, which are widely studied for their roles in various chemical reactions and biological processes. The phenylhydrazine core of this molecule is a key feature, as it facilitates the formation of hydrazone derivatives, which are valuable in drug design and chemical synthesis.

The structure of 2-Ethyl-5-Hydroxyphenylhydrazine consists of a benzene ring substituted with an ethyl group at the 2-position and a hydroxyl group at the 5-position, along with a hydrazine (-NHNH₂) group attached to the benzene ring. This arrangement imparts the molecule with both hydrophilic and hydrophobic characteristics, making it versatile for various applications. Recent studies have highlighted its potential as a precursor for the synthesis of bioactive compounds, particularly in the development of anti-inflammatory and antioxidant agents.

One of the most promising areas of research involving 2-Ethyl-5-Hydroxyphenylhydrazine is its role in medicinal chemistry. Scientists have explored its ability to form stable hydrazone derivatives with carbonyl compounds, which can serve as scaffolds for drug molecules. These derivatives have shown potential in targeting inflammatory pathways, making them candidates for novel anti-inflammatory therapies. Additionally, the hydroxyl group at the 5-position enhances the molecule's ability to interact with biological systems, further expanding its utility in pharmacological research.

Recent advancements in synthetic chemistry have also led to improved methods for synthesizing 2-Ethyl-5-Hydroxyphenylhydrazine. Traditional methods often involved multi-step processes with low yields, but modern techniques leveraging catalytic systems and optimized reaction conditions have significantly enhanced the efficiency of synthesis. These improvements not only make the compound more accessible for research purposes but also pave the way for its commercial production.

In terms of applications, 2-Ethyl-5-Hydroxyphenylhydrazine has been utilized in various chemical transformations, including condensation reactions and cycloaddition processes. Its ability to act as both a nucleophile and a reducing agent makes it a valuable reagent in organic synthesis. Furthermore, its role as an intermediate in the preparation of heterocyclic compounds has been extensively documented, highlighting its importance in building complex molecular architectures.

From an environmental perspective, researchers have also investigated the biodegradability and toxicity profiles of 2-Ethyl-5-Hydroxyphenylhydrazine. Initial studies suggest that under specific conditions, the compound can undergo microbial degradation, reducing its environmental impact. However, further research is required to fully understand its ecological implications and ensure sustainable practices in its use.

In conclusion, 2-Ethyl-5-Hydroxyphenylhydrazine (CAS No: 1804287-40-8) stands out as a versatile and intriguing compound with diverse applications across multiple disciplines. Its structural features make it an invaluable tool in organic synthesis and pharmacology, while ongoing research continues to uncover new avenues for its utilization. As scientific understanding evolves, this compound is poised to play an increasingly significant role in advancing both academic research and industrial applications.